Maprotiline
Maprotiline
Maprotiline, also known as ba-34276 or deprilept, belongs to the class of organic compounds known as anthracenes. These are organic compounds containing a system of three linearly fused benzene rings. Maprotiline is a drug which is used for treatment of depression, including the depressed phase of bipolar depression, psychotic depression, and involutional melancholia, and may also be helpful in treating certain patients suffering severe depressive neurosis. Maprotiline exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Maprotiline has been detected in multiple biofluids, such as urine and blood. Within the cell, maprotiline is primarily located in the membrane (predicted from logP). Maprotiline is a potentially toxic compound.
Maprotiline is a member of anthracenes.
Maprotiline is a tetracyclic antidepressant with similar pharmacological properties to tricyclic antidepressants (TCAs). Similar to TCAs, maprotiline inhibits neuronal norepinephrine reuptake, possesses some anticholinergic activity, and does not affect monoamine oxidase activity. It differs from TCAs in that it does not appear to block serotonin reuptake. Maprotiline may be used to treat depressive affective disorders, including dysthymic disorder (depressive neurosis) and major depressive disorder. Maprotiline is effective at reducing symptoms of anxiety associated with depression.
Maprotiline is a member of anthracenes.
Maprotiline is a tetracyclic antidepressant with similar pharmacological properties to tricyclic antidepressants (TCAs). Similar to TCAs, maprotiline inhibits neuronal norepinephrine reuptake, possesses some anticholinergic activity, and does not affect monoamine oxidase activity. It differs from TCAs in that it does not appear to block serotonin reuptake. Maprotiline may be used to treat depressive affective disorders, including dysthymic disorder (depressive neurosis) and major depressive disorder. Maprotiline is effective at reducing symptoms of anxiety associated with depression.
Brand Name:
Vulcanchem
CAS No.:
10262-69-8
VCID:
VC0082187
InChI:
InChI=1S/C20H23N/c1-21-14-6-12-20-13-11-15(16-7-2-4-9-18(16)20)17-8-3-5-10-19(17)20/h2-5,7-10,15,21H,6,11-14H2,1H3
SMILES:
CNCCCC12CCC(C3=CC=CC=C31)C4=CC=CC=C24
Molecular Formula:
C20H23N
Molecular Weight:
277.4 g/mol
Maprotiline
CAS No.: 10262-69-8
Main Products
VCID: VC0082187
Molecular Formula: C20H23N
Molecular Weight: 277.4 g/mol
CAS No. | 10262-69-8 |
---|---|
Product Name | Maprotiline |
Molecular Formula | C20H23N |
Molecular Weight | 277.4 g/mol |
IUPAC Name | N-methyl-3-(1-tetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaenyl)propan-1-amine |
Standard InChI | InChI=1S/C20H23N/c1-21-14-6-12-20-13-11-15(16-7-2-4-9-18(16)20)17-8-3-5-10-19(17)20/h2-5,7-10,15,21H,6,11-14H2,1H3 |
Standard InChIKey | QSLMDECMDJKHMQ-UHFFFAOYSA-N |
SMILES | CNCCCC12CCC(C3=CC=CC=C31)C4=CC=CC=C24 |
Canonical SMILES | CNCCCC12CCC(C3=CC=CC=C31)C4=CC=CC=C24 |
Melting Point | 93 °C 93.0 °C 93°C |
Physical Description | Solid |
Description | Maprotiline, also known as ba-34276 or deprilept, belongs to the class of organic compounds known as anthracenes. These are organic compounds containing a system of three linearly fused benzene rings. Maprotiline is a drug which is used for treatment of depression, including the depressed phase of bipolar depression, psychotic depression, and involutional melancholia, and may also be helpful in treating certain patients suffering severe depressive neurosis. Maprotiline exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Maprotiline has been detected in multiple biofluids, such as urine and blood. Within the cell, maprotiline is primarily located in the membrane (predicted from logP). Maprotiline is a potentially toxic compound. Maprotiline is a member of anthracenes. Maprotiline is a tetracyclic antidepressant with similar pharmacological properties to tricyclic antidepressants (TCAs). Similar to TCAs, maprotiline inhibits neuronal norepinephrine reuptake, possesses some anticholinergic activity, and does not affect monoamine oxidase activity. It differs from TCAs in that it does not appear to block serotonin reuptake. Maprotiline may be used to treat depressive affective disorders, including dysthymic disorder (depressive neurosis) and major depressive disorder. Maprotiline is effective at reducing symptoms of anxiety associated with depression. |
Related CAS | 10347-81-6 (hydrochloride) 58902-67-3 (mesylate) |
Solubility | Slightly soluble 1.50e-04 g/L 38.6 [ug/mL] |
Synonyms | Ba-34,276 Ba34,276 Deprilept Dibencycladine Hydrochloride, Maprotiline Ludiomil Maprolu Maprotilin Maprotilin Holsten Maprotilin neuraxpharm Maprotilin ratiopharm Maprotilin TEVA maprotilin von ct Maprotilin-neuraxpharm Maprotilin-ratiopharm Maprotilin-TEVA Maprotiline Maprotiline Hydrochloride Maprotiline Mesylate Mesylate, Maprotiline Mirpan N-Methyl-9,10-ethanoanthracene-9(10H)-propylamine Novo Maprotiline Novo-Maprotiline Psymion |
PubChem Compound | 4011 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume